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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core mechanism of action of

G140, a potent and selective small-molecule inhibitor of human cyclic GMP-AMP synthase

(cGAS). The cGAS-STING (Stimulator of Interferon Genes) signaling pathway is a critical

component of the innate immune system, responsible for detecting cytosolic double-stranded

DNA (dsDNA), a key indicator of pathogenic invasion and cellular damage. Dysregulation of

this pathway is implicated in a variety of autoimmune and inflammatory diseases, making cGAS

a prime therapeutic target.

Core Mechanism of Action: Competitive Inhibition
G140 functions as a competitive inhibitor of human cGAS.[1][2] Its primary mechanism involves

binding to the catalytic pocket of the cGAS enzyme.[1][2] This catalytic site is where the

substrates, adenosine triphosphate (ATP) and guanosine triphosphate (GTP), would normally

bind to be synthesized into the second messenger 2'3'-cyclic GMP-AMP (cGAMP).[1] By

occupying this active site, G140 physically obstructs the entry of ATP and GTP, thereby

preventing the synthesis of cGAMP and halting the downstream inflammatory signaling

cascade.[1]

Co-crystallization studies of closely related compounds have elucidated that inhibitors of this

chemotype occupy the catalytic pocket.[1][2] Further mechanistic insights have revealed a

mixed mode of inhibition for this class of compounds; they are ATP-uncompetitive and GTP-

competitive.[3] This suggests that these inhibitors bind to the cGAS-ATP complex and compete
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with GTP for binding to the active site, contributing to their potent and specific inhibition of

human cGAS.[3]

Quantitative Data Summary
G140 exhibits high potency against human cGAS (h-cGAS) with notable selectivity over its

murine counterpart (m-cGAS).[1][4] The following table summarizes the key quantitative data

for G140.

Assay Type Target/Cell Line IC50 Value

Biochemical Assay Human cGAS (h-cGAS) 14.0 nM[1][4][5]

Biochemical Assay Mouse cGAS (m-cGAS) 442 nM[1][4][5]

Cellular Assay (IFNB1 mRNA) Human THP-1 Monocytes 1.70 µM[1][4][5]

Cellular Assay (NF-κB

reporter)
Human THP-1 Monocytes 1.36 µM[5][6]

Cellular Assay Human Primary Macrophages 0.86 µM[1][4]

Signaling Pathway and Inhibition
The following diagram illustrates the cGAS-STING signaling pathway and the point of

intervention by G140.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/pdf/The_Binding_Site_and_Mechanism_of_G140_a_Potent_Inhibitor_of_Human_cGAS.pdf
https://www.benchchem.com/product/b10824762?utm_src=pdf-body
https://www.benchchem.com/pdf/G140_cGAS_Inhibitor_A_Technical_Guide_to_the_Mechanism_of_Action.pdf
https://www.medchemexpress.com/g140.html
https://www.benchchem.com/product/b10824762?utm_src=pdf-body
https://www.benchchem.com/pdf/G140_cGAS_Inhibitor_A_Technical_Guide_to_the_Mechanism_of_Action.pdf
https://www.medchemexpress.com/g140.html
https://www.benchchem.com/pdf/G140_In_Vitro_Assay_Protocol_for_cGAS_Inhibition_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/G140_cGAS_Inhibitor_A_Technical_Guide_to_the_Mechanism_of_Action.pdf
https://www.medchemexpress.com/g140.html
https://www.benchchem.com/pdf/G140_In_Vitro_Assay_Protocol_for_cGAS_Inhibition_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/G140_cGAS_Inhibitor_A_Technical_Guide_to_the_Mechanism_of_Action.pdf
https://www.medchemexpress.com/g140.html
https://www.benchchem.com/pdf/G140_In_Vitro_Assay_Protocol_for_cGAS_Inhibition_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/G140_In_Vitro_Assay_Protocol_for_cGAS_Inhibition_Application_Notes_and_Protocols.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6529454/
https://www.benchchem.com/pdf/G140_cGAS_Inhibitor_A_Technical_Guide_to_the_Mechanism_of_Action.pdf
https://www.medchemexpress.com/g140.html
https://www.benchchem.com/product/b10824762?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytosol

Endoplasmic Reticulum Nucleus

Cytosolic dsDNA

cGAS

Activates

2'3'-cGAMP
Synthesizes

ATP + GTP STING
Activates

G140
Inhibits

TBK1
Recruits & Activates

IRF3
Phosphorylates

p-IRF3 p-IRF3 Dimer
Dimerizes Interferon

Stimulated Genes

Induces Transcription

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Reaction Mix
(Buffer, dsDNA, ATP, GTP)

Add Serially Diluted G140

Initiate with Recombinant cGAS

Incubate at 37°C

Quench Reaction

Quantify cGAMP (Mass Spectrometry)

Calculate IC50

 

Plate Human Cells
(e.g., THP-1 monocytes)

Pre-incubate with Serially Diluted G140

Activate cGAS with dsDNA Transfection

Incubate to Allow Signaling

Measure ISG mRNA (qRT-PCR)

Normalize and Calculate IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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